Cas no 82819-88-3 (1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI))

1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI) structure
82819-88-3 structure
Product Name:1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI)
CAS No:82819-88-3
MF:C8H14N4O2
MW:198.222361087799
CID:708604
Update Time:2023-03-28

1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, 2-methylpropyl ester
    • 1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI)
    • 1H-Pyrazole-4-carboxylic acid, 3,5-diamino-, 2-methylpropyl ester
    • Inchi: 1S/C8H14N4O2/c1-4(2)3-14-8(13)5-6(9)11-12-7(5)10/h4H,3H2,1-2H3,(H5,9,10,11,12)
    • InChI Key: YCIRSTBYELPYAG-UHFFFAOYSA-N
    • SMILES: N1C(N)=C(C(OCC(C)C)=O)C(N)=N1

Computed Properties

  • Exact Mass: 198.112
  • Monoisotopic Mass: 198.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
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